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Introduction
The search for neutrinoless double beta decay (0νββ) is a paramount objective in modern

particle and nuclear physics. Its observation would unequivocally demonstrate that neutrinos

are Majorana particles (i.e., their own antiparticles) and would violate the conservation of lepton

number, offering a glimpse into physics beyond the Standard Model.[1][2] Furthermore, the rate

of this decay is linked to the effective Majorana neutrino mass, providing crucial information for

understanding the neutrino mass scale and hierarchy.[1][3]

Tellurium-128 (¹²⁸Te) is a compelling candidate for such searches. It is a naturally occurring

isotope with a high isotopic abundance.[4][5] This document provides detailed application notes

and protocols for the experimental observation of ¹²⁸Te double beta decay, with a primary focus

on the cryogenic bolometer technique, as exemplified by the Cryogenic Underground

Observatory for Rare Events (CUORE) experiment.[4][6]

Application Notes
The Double Beta Decay of Tellurium-128
Tellurium-128 can undergo two modes of double beta decay:

Two-Neutrino Double Beta Decay (2νββ): A Standard Model-allowed process where two

neutrons in the nucleus convert into two protons, emitting two electrons and two electron
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antineutrinos. This process has been observed and is characterized by a continuous energy

spectrum for the summed energy of the two electrons. ¹²⁸Te → ¹²⁸Xe + 2e⁻ + 2ν̅e

Neutrinoless Double Beta Decay (0νββ): A hypothetical decay that violates lepton number

conservation. If it occurs, the two emitted electrons would carry away the full decay energy

(the Q-value), resulting in a distinct monochromatic peak in the energy spectrum.[7] ¹²⁸Te →

¹²⁸Xe + 2e⁻

The primary experimental challenge is to detect the faint, monoenergetic signal of 0νββ decay

amidst various background sources.

Experimental Challenges for ¹²⁸Te
The observation of ¹²⁸Te 0νββ decay is particularly challenging due to its relatively low Q-value

of (866.7 ± 0.7) keV.[8][9] This energy region is heavily populated by background events, most

notably the high-rate 2νββ decay of ¹³⁰Te (another tellurium isotope with high natural

abundance) and gamma radiation from natural radioactivity in the experimental setup and

surroundings.[4][5] Therefore, experiments require:

Excellent Energy Resolution: To distinguish the potential 0νββ peak from the continuous

background.

Ultra-Low Background: Achieved through deep underground locations to reduce cosmic-ray-

induced backgrounds, stringent material selection and cleaning for radiopurity, and extensive

shielding.[10][11]

Large Source Mass: To maximize the potential signal rate, given the extremely long

predicted half-life of the decay.[3]

Detection Principle: Cryogenic Bolometers
The most sensitive direct search for ¹²⁸Te double beta decay has been conducted using

cryogenic bolometers.[6][12] This technique utilizes the principle that a particle interaction in a

crystal at extremely low temperatures (~10 mK) results in a measurable temperature increase.

[13]

A bolometer consists of:
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Absorber Crystal: A dielectric crystal that serves as both the source of the decay and the

detector. For ¹²⁸Te searches, Tellurium Dioxide (TeO₂) crystals are used, taking advantage of

the natural abundance of the isotope.[14][15]

Temperature Sensor: A highly sensitive thermometer, such as a Neutron Transmutation

Doped (NTD) thermistor, is coupled to the crystal to measure the minute temperature

changes.[11]

Weak Thermal Coupling: The crystal is weakly coupled to a heat sink, allowing the

temperature to rise upon an energy deposition before slowly returning to the base

temperature.

The energy of an event is directly proportional to the measured temperature change (ΔT = E/C,

where C is the heat capacity of the crystal). The very low heat capacity of dielectric crystals at

cryogenic temperatures makes this technique extremely sensitive, providing excellent energy

resolution.[13] The CUORE experiment is the leading example of a large-scale cryogenic

bolometer array.[4][16]

Quantitative Data Summary
The following tables summarize key quantitative data for ¹²⁸Te and the CUORE experiment's

search for its 0νββ decay.

Table 1: Nuclear Properties of Tellurium-128

Property Value Reference

Natural Isotopic
Abundance

31.75% [8][9]

Q-value (0νββ decay) (866.7 ± 0.7) keV [8][9]

Half-life (2νββ decay) (2.2 ± 0.3) x 10²⁴ years [17]

| Daughter Nucleus | ¹²⁸Xe | |

Table 2: CUORE Experimental Parameters and Results for ¹²⁸Te 0νββ Decay
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Parameter Value Reference

Experiment Location
Laboratori Nazionali del
Gran Sasso (LNGS), Italy

[4]

Detector Material 988 TeO₂ crystals [4][16]

Total TeO₂ Mass 742 kg [8]

Total ¹²⁸Te Mass ~188 kg [8]

Operating Temperature ~10 mK [4][16]

Lower Limit on 0νββ Half-life

(T₁/₂)
> 3.6 x 10²⁴ years (90% C.I.) [6][18]

| Exposure for ¹²⁸Te Limit | 78.6 kg·yr of ¹²⁸Te |[8] |
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Caption: Nuclear transition in the double beta decay of Tellurium-128.
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1. TeO₂ Crystal Preparation
- Growth and Machining

- Surface Cleaning & Polishing

2. Bolometer Assembly
- Glue NTD Thermistor & Heater

- Mount in Copper Holder

3. Tower Integration
- Assemble 19 Towers

- 988 Crystals Total

4. Installation in Cryostat
- Place Towers in Dilution Refrigerator

- Install Shielding (Lead, Copper)

5. Cryogenic Cooldown
- Cool to ~10 mK

- Requires several weeks

6. Data Acquisition
- Record Pulses from Thermistors

- Continuous, Stable Operation

7. Data Processing
- Pulse Shaping & Filtering

- Energy Calibration

8. Physics Analysis
- Background Modeling

- Search for 867 keV Peak
- Set Half-Life Limit

Click to download full resolution via product page

Caption: Experimental workflow for a CUORE-style ¹²⁸Te double beta decay search.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1263586?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1263586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Protocol 1: A CUORE-Style Search for ¹²⁸Te Double Beta
Decay
This protocol outlines the key steps for performing a search for the 0νββ decay of ¹²⁸Te using a

large array of TeO₂ cryogenic bolometers.

5.1. Materials and Equipment

High-purity, natural Tellurium Dioxide (TeO₂) crystals (e.g., 5x5x5 cm³).

Neutron Transmutation Doped (NTD) Germanium thermistors.

Silicon heater pads.

Ultra-high-purity copper for detector frames and shielding.

PTFE supports for crystal mounting.

Dilution refrigerator capable of reaching and maintaining a base temperature of ≤10 mK.[16]

Multi-layer shielding: low-radioactivity lead, Roman lead (for innermost shield), copper.

Low-noise data acquisition system.

Underground laboratory facility (e.g., LNGS) to shield from cosmic rays.

5.2. Detector Preparation and Assembly

Crystal Selection and Cleaning: Procure TeO₂ crystals grown with strict radiopurity controls.

Machine crystals to precise dimensions. Implement a multi-stage cleaning and polishing

procedure on all crystal surfaces and copper holders to remove surface contaminants.[11]

Bolometer Assembly: In a cleanroom environment, glue one NTD thermistor and one silicon

heater to each TeO₂ crystal using a radiopure epoxy. The heater is used for thermal

calibration and detector response stabilization.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.bo.infn.it/en/blog/new-limits-on-neutrinoless-double-beta-decay-in-tellurium-from-cuore-experiment/
https://www.roma1.infn.it/exp/cuore/publication/LT2082last.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1263586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tower Assembly: Mount the individual bolometer crystals into a supporting structure made of

high-purity copper. The CUORE experiment arranges crystals into 19 towers.[3]

5.3. Installation and Cooldown

Installation: Carefully install the detector towers inside the experimental volume of the

dilution refrigerator at the underground laboratory.

Shielding: Enclose the detector volume with concentric layers of shielding to minimize

background radiation from external sources.

Cooldown: Begin the cooldown process. This is a lengthy, multi-stage process that can take

several weeks to reach the stable operating temperature of approximately 10 mK.

5.4. Data Acquisition

Detector Calibration: Once at base temperature, perform an initial energy calibration using

radioactive sources (e.g., ²³²Th) placed near the detector.

Stable Operation: Maintain the detector at a stable low temperature for a long period

(months to years) to accumulate sufficient exposure.

Data Recording: Continuously read out the voltage pulses from the NTD thermistors. Each

pulse corresponds to a thermal event in a crystal. Digitize and record the pulse waveforms

for offline analysis.

5.5. Data Analysis

Event Reconstruction: Apply an optimal filtering algorithm to the recorded waveforms to

maximize the signal-to-noise ratio and determine the energy of each event.

Energy Calibration: Use calibration data to create a precise energy scale for each bolometer.

Monitor for any gain drifts over time and correct for them.

Data Quality Cuts: Apply cuts to remove non-physical events, such as those caused by noise

or pile-up.
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Spectrum Generation: Combine the data from all bolometers and all data-taking periods to

produce a final energy spectrum.

Background Modeling: Develop a detailed model of all expected background sources in the

region of interest around the 866.7 keV Q-value. This includes contributions from the 2νββ

decay of ¹³⁰Te, Compton scattering of gamma rays from radioactive contaminants (e.g., ²⁰⁸Tl,

²¹⁴Bi), and alpha decays.

Statistical Analysis: Perform a binned Bayesian or frequentist fit to the energy spectrum.[6]

The fit includes the background model and a potential signal peak at the Q-value of ¹²⁸Te.

Limit Setting: If no statistically significant excess of events is observed at the Q-value, set a

lower limit on the half-life of the 0νββ decay of ¹²⁸Te.

Conclusion
The search for the neutrinoless double beta decay of ¹²⁸Te represents a significant

experimental challenge due to the decay's low Q-value. The cryogenic bolometer technique, as

employed by the CUORE experiment, has proven to be the most effective method to date,

providing the world's most stringent direct-search limit on this decay's half-life.[6][18] Future

advancements in reducing radioactive backgrounds and improving energy resolution will be

crucial for next-generation experiments to further enhance the sensitivity to this rare and

fundamentally important nuclear process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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